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Compound of Interest

Compound Name:
1-Bromo-3-(2,2,2-

trifluoroethoxy)benzene

Cat. No.: B1290883 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Bromo-3-(2,2,2-
trifluoroethoxy)benzene

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known and estimated physical

properties of 1-Bromo-3-(2,2,2-trifluoroethoxy)benzene, a compound of interest in synthetic

chemistry and drug discovery. Due to a lack of specific experimental data for this compound in

publicly available literature, this guide also includes data for structurally similar compounds to

provide valuable context and estimations. Furthermore, detailed experimental protocols for

determining key physical properties are outlined to aid researchers in their laboratory work.

Core Physical Properties
1-Bromo-3-(2,2,2-trifluoroethoxy)benzene is a halogenated aromatic ether. Its structure,

featuring a bromine atom and a trifluoroethoxy group on a benzene ring, suggests it is a liquid

at room temperature with a relatively high boiling point and density.[1][2][3][4] The

trifluoromethyl group is known to influence properties such as lipophilicity and metabolic

stability, making this compound and its derivatives relevant in medicinal chemistry.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1290883?utm_src=pdf-interest
https://www.benchchem.com/product/b1290883?utm_src=pdf-body
https://www.benchchem.com/product/b1290883?utm_src=pdf-body
https://www.benchchem.com/product/b1290883?utm_src=pdf-body
https://www.benchchem.com/product/b1290883?utm_src=pdf-body
https://www.appchemical.com/products/888327-41-1?cate_name=undefined&cate2_name=undefined&cate_id=undefined&cate2_id=undefined&pro_name=1-Bromo-3-(2,2,2-trifluoroethoxy)benzene&keyword=undefined
https://www.scbt.com/p/1-bromo-3-2-2-2-trifluoroethoxy-benzene-888327-41-1
https://chemwish.lookchem.com/products/CasNo-888327-41-1-1-Bromo-3--2-2-2-trifluoroethoxy-benzene-20360553.html
https://www.sigmaaldrich.cn/CN/zh/product/apolloscientificltd/apo455837856
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the available and estimated physical properties for 1-Bromo-3-
(2,2,2-trifluoroethoxy)benzene. Data for the structurally related compounds 1-Bromo-3-

ethoxybenzene and 1-Bromo-4-(trifluoromethoxy)benzene are provided for comparative

purposes.

Physical Property
1-Bromo-3-(2,2,2-
trifluoroethoxy)ben
zene

1-Bromo-3-
ethoxybenzene
(Analogue)

1-Bromo-4-
(trifluoromethoxy)b
enzene (Analogue)

CAS Number 888327-41-1[1][2][3] 2655-84-7[5][6] 407-14-7

Molecular Formula C₈H₆BrF₃O[1][2][3] C₈H₉BrO[5][6][7] C₇H₄BrF₃O

Molecular Weight 255.03 g/mol [1][2] 201.06 g/mol [5] 241.01 g/mol

Physical Form Liquid Liquid[5][6] Liquid

Boiling Point Data not available 206 °C (lit.)[7] 80 °C / 50 mmHg (lit.)

Melting Point Data not available -22 °C (approx.)[7] Data not available

Density Data not available
1.481 g/mL at 25 °C

(lit.)[7]

1.622 g/mL at 25 °C

(lit.)

Refractive Index Data not available n20/D 1.548 (lit.)[7] n20/D 1.461 (lit.)

Solubility

Insoluble in water,

soluble in organic

solvents (predicted)[6]

[7]

Insoluble in water,

soluble in ether and

benzene[6][7]

Data not available

Experimental Protocols
The following are detailed methodologies for the experimental determination of key physical

properties of liquid compounds such as 1-Bromo-3-(2,2,2-trifluoroethoxy)benzene.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is through distillation.
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Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (with appropriate range)

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume of the liquid sample into the distillation flask, adding a few boiling chips

to ensure smooth boiling.

Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This stable temperature is the boiling point.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. The pycnometer method is a precise

technique for determining the density of liquids.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water bath

Thermometer

Procedure:

Clean and dry the pycnometer thoroughly and weigh it accurately on an analytical balance

(m₁).

Fill the pycnometer with the liquid sample, ensuring no air bubbles are trapped. Insert the

stopper, and any excess liquid will be forced out through the capillary.

Thermostat the pycnometer in a water bath to a constant temperature (e.g., 25 °C).

Carefully wipe dry the outside of the pycnometer and weigh it again (m₂).

Empty and clean the pycnometer, then fill it with a reference liquid of known density (e.g.,

distilled water) and repeat steps 2-4 to get the mass of the reference liquid (m₃ - m₁).

The density of the sample (ρ_sample) can be calculated using the formula: ρ_sample = [(m₂

- m₁) / (m₃ - m₁)] * ρ_reference

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Lens tissue

Procedure:
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Turn on the refractometer and the constant temperature water bath, setting it to the desired

temperature (e.g., 20 °C).

Clean the prism surfaces of the refractometer with a soft lens tissue and a suitable solvent

(e.g., ethanol or acetone).

Place a few drops of the liquid sample onto the lower prism.

Close the prisms and allow the sample to spread evenly.

Look through the eyepiece and adjust the control knob until the boundary line between the

light and dark fields is sharp and centered in the crosshairs.

If color fringes are observed, adjust the compensator to eliminate them.

Read the refractive index value from the scale.

Logical Relationships in Physical Property
Determination
The following diagram illustrates the workflow for determining the key physical properties of a

liquid sample.
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Workflow for Physical Property Determination

Sample Preparation

Experimental Determination

Measured Physical Properties

Liquid Sample
(1-Bromo-3-(2,2,2-trifluoroethoxy)benzene)

Boiling Point Determination
(Distillation)

Density Determination
(Pycnometer)

Refractive Index Determination
(Abbe Refractometer)

Boiling Point (°C) Density (g/mL) Refractive Index

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of a liquid sample.

This guide serves as a foundational resource for researchers working with 1-Bromo-3-(2,2,2-
trifluoroethoxy)benzene. While specific experimental data for this compound remains to be

published, the provided information on related compounds and detailed experimental protocols

offers a solid starting point for its characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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